Methyl 4-bromo-3-iodobenzoate
Overview
Description
Methyl 4-bromo-3-iodobenzoate is an organic compound with the molecular formula C8H6BrIO2 . It has a molecular weight of 340.94 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of Methyl 4-bromo-3-iodobenzoate consists of a benzene ring substituted with a bromo group at the 4th position and an iodo group at the 3rd position . The benzene ring is also substituted with a methyl ester group .Physical And Chemical Properties Analysis
Methyl 4-bromo-3-iodobenzoate is a solid at room temperature . It has a molecular weight of 340.94 .Scientific Research Applications
Biodegradation and Environmental Applications : Alcaligenes denitrificans NTB-1 metabolizes 4-bromo- and 4-iodobenzoate through hydrolytic dehalogenation, producing 4-hydroxybenzoate. This process indicates potential environmental applications in biodegradation and bioremediation of halogenated aromatic compounds (van den Tweel, Kok, & de Bont, 1987).
Chemical Synthesis and Catalysis : The copper-catalyzed cross-coupling of bromozinc difluorophosphonate with iodobenzoates, including methyl 4-iodobenzoate, has been explored, demonstrating its utility in synthetic chemistry (Jover, 2018).
Pharmaceutical Synthesis : Methyl 4-iodobenzoate undergoes P–C coupling reactions with diarylphosphine oxides, leading to the synthesis of phosphinoylbenzoic acids, relevant in pharmaceutical chemistry (Jablonkai & Keglevich, 2015).
Large-scale Chemical Processes : A safe and practical difluoromethylation protocol for methyl 4-hydroxy-3-iodobenzoate has been developed, highlighting its importance in large-scale chemical manufacturing (Sperry & Sutherland, 2011).
Antibiotic Synthesis : Synthesis of polysubstituted aromatic carboxylic acids found in calichemicin antibiotics, closely related to methyl 4-bromo-3-iodobenzoate, is notable for its application in antibiotic production (Laak & Scharf, 1989).
Agricultural Chemicals : Methyl and ethyl 4-bromo-3,5-dinitrobenzoates, structurally similar to methyl 4-bromo-3-iodobenzoate, have shown significant antifungal activity, suggesting applications in agriculture (Lehtonen, Summers, & Carter, 1972).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 4-bromo-3-iodobenzoate is a complex organic compound with potential applications in various chemical reactions . It’s important to note that the compound’s targets would largely depend on the context of its use, such as the type of reaction it’s involved in or the biological system it’s introduced to.
Mode of Action
It’s known that the aryl-iodide functionality of similar compounds may undergo coupling reactions . For instance, a symmetrical Sonogashira coupling with trimethylsilylacetylene can occur, leading to the formation of complex structures such as dimethyl 4,4’-(ethyne-1,2-diyl)dibenzoate .
Action Environment
The action, efficacy, and stability of Methyl 4-bromo-3-iodobenzoate can be influenced by various environmental factors. These may include temperature, pH, presence of other compounds, and specific characteristics of the biological system it’s introduced to. For instance, the compound is typically stored at ambient temperature , suggesting that extreme temperatures could potentially affect its stability.
properties
IUPAC Name |
methyl 4-bromo-3-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMRYNGFIBQMMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1257231-51-8 |
Source
|
| Record name | Methyl 4-bromo-3-iodobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-hydroxyfuro[2,3-c]pyridine-2-carboxylate](/img/structure/B596418.png)
